3-(1H-benzo[d]imidazol-2-yl)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)propanamide

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-N-[2-(2,4-dioxo-1H-pyrido[2,3-d]pyrimidin-3-yl)ethyl]propanamide
• InChI: InChI=1S/C19H18N6O3/c26-16(8-7-15-22-13-5-1-2-6-14(13)23-15)20-10-11-25-18(27)12-4-3-9-21-17(12)24-19(25)28/h1-6,9H,7-8,10-11H2,(H,20,26)(H,22,23)(H,21,24,28)
• InChI Key: HMPMUYDCAXOSOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)CCC(=O)NCCN3C(=O)C4=C(NC3=O)N=CC=C4
• Molecular Formula: C19H18N6O3
• Molecular Weight: 378.4 g/mol
• CAS No.: 2034504-98-6

Description

3-(1H-benzo[d]imidazol-2-yl)-N-(2-(2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C19H18N6O3 and its molecular weight is 378.392. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

A study by Rao et al. (2011) described a simple and efficient method for synthesizing pyrimidone and pyrimidine derivatives using N,N′-dichlorobis(2,4,6-trichlorophenyl)urea (CC-2) as a new reagent. This method is beneficial for the synthesis of compounds with complex structures similar to the one mentioned, potentially including the target compound (Rao et al., 2011).

Chemical Reactions and Properties

Huang and Wamhoff (1984) explored the addition and cyclization reactions of furanones, leading to the formation of imidazo[1,2-a]pyridines and pyrido[1,2-a]pyrimidines. These reactions are significant for understanding the chemical behavior and potential synthetic pathways of compounds like the one (Huang & Wamhoff, 1984).

Biological Activity

Starrett et al. (1989) synthesized new imidazo[1,2-a]pyridines substituted at the 3-position as potential antiulcer agents. Although not directly related to the target compound, this research highlights the potential biological activities of structurally similar compounds (Starrett et al., 1989).

Crystal Structure Analysis

Deng et al. (2010) focused on the crystal structure analysis of a benzimidazo[1,2-a]pyrimidinone derivative, providing insights into the molecular conformation and interactions that could be relevant for understanding the structural aspects of the target compound (Deng et al., 2010).